Pethybrene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pethybrene is a natural product found in Petasites hybridus with data available.
Scientific Research Applications
Chemical Composition and Properties
Pethybrene, identified as a tricyclic sesquiterpene hydrocarbon, was discovered in the essential oil of Petasites hybridus rhizomes. It shows a unique property of rearranging to alpha-isocomene under acidic conditions, indicating potential chemical applications based on this reaction behavior. This finding has implications for understanding the chemical composition of Petasites hybridus and for exploring sesquiterpenes in other applications (Saritas, Von Reuss, & König, 2002).
PET Imaging Research
While specific studies on this compound in PET (Positron Emission Tomography) imaging are limited, the general advancements in PET imaging technologies are notable. PET imaging is increasingly used in drug research and development due to its ability to assess pharmacokinetic and pharmacodynamic events, offering insights that could be relevant to the study of this compound in the future (Fowler, Volkow, Wang, Ding, & Dewey, 1999). Additionally, PET's role in experimental medicine, particularly in oncology, could offer avenues for exploring this compound's potential applications in medical imaging or treatment evaluation (Jones & Price, 2012).
Materials Science and Engineering Applications
Studies on PET (Polyethylene Terephthalate) in materials science could provide indirect insights relevant to this compound. For instance, the nondestructive analysis of PET microfiber's dielectric properties post-proton irradiation hints at possibilities for medical device fabrication, which might be a field where this compound could find application, given its chemical uniqueness (Mallick, 2014).
Properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1S,2R,5S,8S)-2,5,8-trimethyl-7-methylidenetricyclo[6.3.0.01,5]undecane |
InChI |
InChI=1S/C15H24/c1-11-6-9-13(3)10-12(2)14(4)7-5-8-15(11,13)14/h11H,2,5-10H2,1,3-4H3/t11-,13+,14+,15+/m1/s1 |
InChI Key |
BPSJFUIWVOWJNO-UNQGMJICSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@]13CCC[C@]3(C(=C)C2)C)C |
Canonical SMILES |
CC1CCC2(C13CCCC3(C(=C)C2)C)C |
Synonyms |
pethybrene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.